Cas no 1447797-72-9 (Boc-NH-PEG4-Ms)

• Product Name: Boc-NH-PEG4-Ms
• CAS No: 1447797-72-9
• MF: C₁₄H₂₉NO₈S
• MW: 371.446964025497
• CID: 3046212
• PubChem ID: 123132118
• Update Time: 2025-08-02

Boc-NH-PEG4-Ms Chemical and Physical Properties

Names and Identifiers

• t-Boc-N-Amido-PEG4-Ms
• Boc-NH-PEG4-Ms
• SB67234
• C70264
• MS-25987
• SCHEMBL21070363
• 1447797-72-9
• BP-23282
• AKOS040743106
• CS-0114912
• 2-[2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]ethoxy]ethyl methanesulfonate
• HY-140391
• tert-butyl N-[2-(2-{2-[2-(methanesulfonyloxy)ethoxy]ethoxy}ethoxy)ethyl]carbamate
• DA-67975

• Inchi： 1S/C14H29NO8S/c1-14(2,3)23-13(16)15-5-6-19-7-8-20-9-10-21-11-12-22-24(4,17)18/h5-12H2,1-4H3,(H,15,16)
• InChI Key： ALCCXXPVRZCVPC-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCOCCOCCOCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 371.16138806g/mol
• Monoisotopic Mass: 371.16138806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 118

Additional information on Boc-NH-PEG4-Ms

Boc-NH-PEG4-Ms: A Comprehensive Overview

The compound Boc-NH-PEG4-Ms (CAS No. 1447797-72-9) is a specialized chemical entity that has garnered significant attention in the fields of drug delivery, bioconjugation, and diagnostic imaging. This molecule is a derivative of polyethylene glycol (PEG), a widely used polymer in biotechnology and pharmaceutical applications. The Boc group (tert-butoxycarbonyl) serves as a protective group for the amino functionality, while the Ms (methanesulfonyl) group introduces a reactive sulfonate ester moiety, enabling efficient coupling reactions with nucleophilic partners such as amines or hydroxyl groups.

Recent advancements in bioconjugation chemistry have highlighted the importance of PEG-based linkers like Boc-NH-PEG4-Ms in creating stable and functional bioconjugates. The four-carbon chain of PEG in this compound provides an optimal balance between flexibility and stability, making it suitable for linking biomolecules such as proteins, peptides, and nucleic acids to various carriers or imaging agents. The Boc protecting group ensures that the amino terminus remains inert during storage or intermediate steps of synthesis, allowing for precise control over reaction conditions.

In the context of drug delivery systems, Boc-NH-PEG4-Ms has been employed as a versatile linker for attaching therapeutic agents to nanoparticles or polymer matrices. This approach enhances drug solubility, reduces immunogenicity, and improves targeting efficiency. For instance, researchers have utilized this compound to develop PEGylated liposomes for targeted delivery of anticancer drugs, demonstrating enhanced efficacy and reduced systemic toxicity in preclinical models.

The methanesulfonyl (Ms) group in Boc-NH-PEG4-Ms facilitates efficient coupling reactions under mild conditions, making it a valuable tool in peptide synthesis and protein engineering. This reactivity has been leveraged in the creation of novel biosensors and diagnostic assays, where precise control over molecular interactions is critical. Recent studies have explored the use of this compound in constructing multivalent binding arrays for detecting low-abundance biomarkers in complex biological samples.

From a synthetic perspective, Boc-NH-PEG4-Ms can be prepared via a two-step process involving the activation of PEG with mesyl chloride followed by selective protection of the amino terminus with tert-butoxycarbonyl chloride. This method ensures high purity and functionality, which are essential for its applications in sensitive biological systems. The compound's stability under physiological conditions further underscores its suitability for biomedical applications.

Looking ahead, the potential applications of Boc-NH-PEG4-Ms are expected to expand with advancements in precision medicine and nanotechnology. Its role as a modular linker in complex biomolecular assemblies positions it as a key enabler for next-generation therapeutics and diagnostics. As research continues to uncover new functionalities and optimization strategies for PEG-based linkers, compounds like Boc-NH-PEG4-Ms will remain at the forefront of innovative biomedical solutions.